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Compound of Interest

1-Amino-2-methyl-4-phenylbutan-
2-ol

cat. No.: B1517879

Compound Name:

This technical guide provides an in-depth overview of 1-Amino-2-methyl-4-phenylbutan-2-ol,
a chiral 1,2-amino alcohol. The document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry. It covers the compound's
chemical properties, potential synthesis methodologies, and structural features.

Core Compound Properties

While extensive historical data on the discovery of 1-Amino-2-methyl-4-phenylbutan-2-ol is
not readily available in public literature, its structural characteristics and chemical properties
have been documented. The compound is noted for its chiral center at the C2 position, which
also contains a tertiary alcohol and a methyl group, with a primary amino group at the C1
position.[1] This structure makes it a point of interest for applications as a chiral building block
in organic synthesis.[1]
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Property Value Source
Molecular Formula C11H17NO [1]
Molecular Weight 179.26 g/mol [1][2]

4-amino-2-methyl-1-
IUPAC Name [2][3]
phenylbutan-2-ol

QJACQJILZHVHDSA-
InChl Key [21[3]
UHFFFAOYSA-N
CAS Number 63574-07-2 [2][3]
Physical Form 0]] [3]
Storage Temperature Room Temperature [3]

Synthetic Methodologies

The synthesis of 1-Amino-2-methyl-4-phenylbutan-2-ol can be approached through various
routes, often involving the formation of its precursor, 2-methyl-4-phenylbutan-2-ol.

Synthesis of the Precursor: 2-Methyl-4-phenylbutan-2-ol

A common method for synthesizing the tertiary alcohol precursor is through a Grignard-type
reaction.

Experimental Protocol:

A solution of methyl magnesium chloride (MeMgCl) in tetrahydrofuran (THF) is prepared.

To this solution, ethyl 3-phenylpropanoate is added at 0°C.

The reaction mixture is stirred for a short period (e.g., 10 minutes).

The reaction is then quenched using a saturated aqueous solution of ammonium chloride
(NHaCI).

The product is extracted with an organic solvent such as ethyl acetate.
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e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate (MgSOa), filtered, and concentrated under reduced pressure.

e The final product is purified using silica-gel column chromatography.[4]

A patent also describes a method for preparing 2-methyl-4-phenylbutan-2-ol from the reaction
of a benzylmagnesium halide with isobutylene oxide, which can achieve a purity of at least
97% after aqueous work-up and vacuum distillation.[5]

Introduction of the Amino Group

Once the precursor alcohol, 2-methyl-4-phenylbutan-2-ol, is obtained, the amino group can be
introduced at the C1 position. A hypothetical multi-step sequence could involve:[1]

Selective protection of the tertiary alcohol.

Oxidation of a terminal methyl group to a carboxylic acid.

Conversion of the acid to an amide.

Reduction of the amide to the primary amine.

Deprotection of the tertiary alcohol.

A more direct approach could start from a precursor that already contains a nitrogen
functionality.[1] Another potential route is the direct amination of a diol precursor, 2-methyl-4-
phenylbutane-1,2-diol, using a catalyst.[1]

Potential Applications and Structural Significance

The unique structural features of 1-Amino-2-methyl-4-phenylbutan-2-ol, namely the
presence of a primary amino group and a tertiary alcohol on a chiral framework, suggest its
potential as a valuable building block or ligand in organic synthesis.[1] Chiral 1,2-amino
alcohols are important in the development of chiral catalysts and as synthons for complex
stereoselective syntheses.

While specific signaling pathways involving this compound are not detailed in the available
literature, the broader class of amino alcohols has diverse biological activities. For instance,
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related compounds like 3(S)-Amino-4-phenyl-butan-2(S)-ol have been investigated in the
context of HIV.[6] The amphetamine and derivatives class, to which this compound is related,

are known for their effects on the central nervous system.[6][7]

Visualizing Synthetic Pathways

The following diagrams illustrate the described synthetic workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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